Cas no 941905-25-5 (3-(1-{(3-methoxyphenyl)carbamoylmethyl}-2,5-dioxo-4-phenylimidazolidin-4-yl)propanoic acid)

• Product Name: 3-(1-{(3-methoxyphenyl)carbamoylmethyl}-2,5-dioxo-4-phenylimidazolidin-4-yl)propanoic acid
• CAS No: 941905-25-5
• MF: C₂₁H₂₁N₃O₆
• MW: 411.407945394516
• CID: 5430028
• PubChem ID: 16958376
• Update Time: 2025-10-30

3-(1-{(3-methoxyphenyl)carbamoylmethyl}-2,5-dioxo-4-phenylimidazolidin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-{[(3-methoxyphenyl)carbamoyl]methyl}-2,5-dioxo-4-phenylimidazolidin-4-yl)propanoic acid
• VU0610481-1
• F3319-0778
• 941905-25-5
• AKOS024482324
• 3-[1-[2-(3-methoxyanilino)-2-oxoethyl]-2,5-dioxo-4-phenylimidazolidin-4-yl]propanoic acid
• 3-(1-(2-((3-methoxyphenyl)amino)-2-oxoethyl)-2,5-dioxo-4-phenylimidazolidin-4-yl)propanoic acid
• 1-[2-[(3-Methoxyphenyl)amino]-2-oxoethyl]-2,5-dioxo-4-phenyl-4-imidazolidinepropanoic acid
• 3-(1-{(3-methoxyphenyl)carbamoylmethyl}-2,5-dioxo-4-phenylimidazolidin-4-yl)propanoic acid

• Inchi： 1S/C21H21N3O6/c1-30-16-9-5-8-15(12-16)22-17(25)13-24-19(28)21(23-20(24)29,11-10-18(26)27)14-6-3-2-4-7-14/h2-9,12H,10-11,13H2,1H3,(H,22,25)(H,23,29)(H,26,27)
• InChI Key： FDGTXXHRKWRZRB-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(NC2=CC=CC(OC)=C2)=O)C(=O)C(C2=CC=CC=C2)(CCC(O)=O)N1

Computed Properties

• Exact Mass: 411.14303540g/mol
• Monoisotopic Mass: 411.14303540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.359±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.37±0.10(Predicted)

Additional information on 3-(1-{(3-methoxyphenyl)carbamoylmethyl}-2,5-dioxo-4-phenylimidazolidin-4-yl)propanoic acid

3-(1-{(3-Methoxyphenyl)Carbamoylmethyl}-2,5-Dioxo-4-Phenylimidazolidin-4-yl)Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 941905-25-5, known as 3-(1-{(3-methoxyphenyl)carbamoylmethyl}-2,5-dioxo-4-phenylimidazolidin-4-yl)propanoic acid, is a complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique structural features and promising applications in drug development. Recent studies have highlighted its role in modulating cellular pathways, making it a subject of interest for researchers worldwide.

The imidazolidine core of this molecule is a key structural element, contributing to its stability and bioavailability. The presence of the 3-methoxyphenyl group introduces additional complexity, enhancing the molecule's ability to interact with biological targets. Furthermore, the propanoic acid moiety plays a crucial role in determining the compound's pharmacokinetic properties, such as absorption and distribution.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and catalytic processes, to optimize its production. These methods not only improve yield but also reduce the environmental impact of manufacturing, aligning with current trends toward sustainable chemistry.

From a pharmacological perspective, this compound has shown potential in inhibiting key enzymes involved in inflammatory processes. Studies conducted in vitro have demonstrated its ability to suppress the activity of cyclooxygenase (COX), a critical enzyme in inflammation. This suggests that it could serve as a lead compound for developing anti-inflammatory agents with improved efficacy and reduced side effects.

In addition to its enzymatic activity, the compound exhibits selective binding to certain receptors, making it a valuable tool for studying receptor-ligand interactions. Advanced computational models have been utilized to predict its binding affinity and selectivity, providing insights into its mechanism of action at the molecular level.

Another area of interest is its role in neuroprotective therapies. Preclinical studies indicate that this compound may protect neurons from oxidative stress-induced damage, offering potential benefits for neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the importance of further research to explore its therapeutic applications.

The CAS No. 941905-25-5 designation highlights its recognition within chemical databases and regulatory frameworks. This ensures that the compound is tracked and managed according to international standards, facilitating its safe handling and use in research settings.

In conclusion, 3-(1-{(3-methoxyphenyl)carbamoylmethyl}-2,5-dioxo-4-phenylimidazolidin-4-yl)propanoic acid represents a promising molecule with diverse applications in drug discovery and chemical synthesis. Its unique structure, combined with recent research advancements, positions it as a valuable asset in the ongoing quest for innovative therapeutic solutions.